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Compound of Interest

Tert-butyl-(3-iodopropoxy)-
Compound Name:

dimethylsilane

Cat. No.: B115104

Technical Guide: Tert-butyl-(3-iodopropoxy)-
dimethylsilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on tert-butyl-(3-iodopropoxy)-
dimethylsilane, a valuable bifunctional molecule in organic synthesis. It serves as a key
building block, incorporating a stable silyl ether protecting group and a reactive primary iodide.
This combination is particularly useful in multi-step synthetic routes toward complex molecules,
including pharmaceuticals, where controlled, sequential reactions are paramount.

Core Compound Data

The fundamental properties of tert-butyl-(3-iodopropoxy)-dimethylsilane are summarized
below. This data is essential for reaction planning, stoichiometric calculations, and analytical
characterization.
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Identifier Value

Chemical Name tert-butyl-(3-iodopropoxy)-dimethylsilane

1-lodo-3-[(tert-butyldimethylsilyl)oxy]propane,
Synonyms (3-iodopropoxy)(tert-butyl)dimethylsilane, 1-(tert-
Butyldimethylsiloxy)-3-iodopropane

CAS Number 78878-05-4[1]
Molecular Formula CoH21108Si[1]
Molecular Weight 300.25 g/mol [1]
Appearance Colorless oil or liquid[1]

Solubilit Soluble in organic solvents such as chloroform
olubility
and ethyl acetate.[1]

N Store refrigerated (2-8°C) in a dark place under
Storage Conditions ]
an inert atmosphere.[2]

Synthesis Workflow

The synthesis of tert-butyl-(3-iodopropoxy)-dimethylsilane is typically achieved through the
silylation of 3-iodo-1-propanol. This reaction protects the hydroxyl group as a tert-
butyldimethylsilyl (TBDMS) ether, a robust protecting group stable to a wide range of reaction
conditions, while leaving the iodide available for subsequent nucleophilic substitution reactions.
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Caption: Synthesis of tert-butyl-(3-iodopropoxy)-dimethylsilane.
Experimental Protocols
Synthesis of tert-butyl-(3-iodopropoxy)-dimethylsilane

This protocol details the protection of 3-iodo-1-propanol using tert-butyldimethylsilyl chloride
(TBDMS-CI) and imidazole as a base. The procedure is adapted from a standard method for
the silylation of primary alcohols.[3]

Materials:
e 3-lodo-1-propanol
o tert-Butyldimethylsilyl chloride (TBDMS-CI)

e |Imidazole
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e Anhydrous N,N-Dimethylformamide (DMF)

o Diethyl ether (or Ethyl Acetate)

e Deionized Water

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)
e Round-bottom flask

o Magnetic stirrer and stir bar

 Inert atmosphere setup (Nitrogen or Argon)

e Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography

e Petroleum ether or hexanes (for chromatography)
Procedure:

o Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add
3-iodo-1-propanol (1.0 eq). Dissolve it in anhydrous DMF.

o Addition of Reagents: To the stirred solution, add imidazole (1.2 eq) followed by the portion-
wise addition of tert-butyldimethylsilyl chloride (1.1 eq).

o Reaction: Allow the mixture to stir at room temperature. The reaction progress can be
monitored by thin-layer chromatography (TLC). The reaction is typically complete within 3-6
hours.[3]
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e Quenching: Upon completion, carefully quench the reaction by the slow addition of deionized
water or a saturated aqueous solution of NaHCOs.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl
ether or ethyl acetate (3x).

» Washing: Combine the organic layers and wash sequentially with deionized water and then
brine. This removes residual DMF and inorganic salts.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or Na2SOa, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product is purified by silica gel column chromatography, typically
using petroleum ether or hexanes as the eluent, to yield the pure tert-butyl-(3-
iodopropoxy)-dimethylsilane as a colorless 0il.[3]

Safety Precautions:

« tert-butyl-(3-iodopropoxy)-dimethylsilane is a flammable liquid and should be kept away
from heat sources.[1]

It may react violently with strong oxidizing agents and strong acids.[1]
o All manipulations should be performed in a well-ventilated fume hood.

o Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should
be worn at all times.[1]

e Imidazole and DMF are irritants; avoid skin and eye contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. tert-Butyl(3-iodopropoxy)dimethylsilane | 78878-05-4 [sigmaaldrich.com]

3. (3-BROMOPROPOXY)-TERT-BUTYLDIMETHYLSILANE CAS#: 89031-84-5
[m.chemicalbook.com]

To cite this document: BenchChem. ["Tert-butyl-(3-iodopropoxy)-dimethylsilane" molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115104#tert-butyl-3-iodopropoxy-dimethylsilane-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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